Cas no 109574-84-7 (2-Iodo-1-(perfluorohexyl)octane)

2-Iodo-1-(perfluorohexyl)octane is a fluorinated alkyl iodide compound characterized by its unique combination of a perfluorohexyl segment and an iodo-substituted octyl chain. This structure imparts distinct physicochemical properties, including high thermal stability, chemical inertness, and hydrophobic/oleophobic behavior due to the perfluoroalkyl moiety. The iodine substituent enhances reactivity, making it a versatile intermediate in organic synthesis, particularly for nucleophilic substitutions or cross-coupling reactions. Its fluorinated tail contributes to low surface energy, suggesting potential applications in coatings, surfactants, or specialty materials requiring resistance to solvents and extreme conditions. The compound’s balanced structure allows for tailored modifications in fluorocarbon chemistry while maintaining compatibility with hydrocarbon systems.
2-Iodo-1-(perfluorohexyl)octane structure
109574-84-7 structure
Product Name:2-Iodo-1-(perfluorohexyl)octane
CAS No:109574-84-7
MF:C14H16F13I
MW:558.160562515259
CID:2624522
PubChem ID:13680172
Update Time:2025-05-21

2-Iodo-1-(perfluorohexyl)octane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-iodotetradecane
    • 8-Iodo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorotetradecane
    • GVWXUPPPAHSALU-UHFFFAOYSA-N
    • 109574-84-7
    • 2-Iodo-1-(perfluorohex-1-yl)octane
    • 2-Iodo-1-(perfluorohexyl)octane
    • SCHEMBL9854347
    • BS-26638
    • AKOS025310232
    • DTXSID80546557
    • NS00018738
    • 641-169-6
    • Inchi: 1S/C14H16F13I/c1-2-3-4-5-6-8(28)7-9(15,16)10(17,18)11(19,20)12(21,22)13(23,24)14(25,26)27/h8H,2-7H2,1H3
    • InChI Key: GVWXUPPPAHSALU-UHFFFAOYSA-N
    • SMILES: IC(CCCCCC)CC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 558.00891g/mol
  • Monoisotopic Mass: 558.00891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 0Ų

2-Iodo-1-(perfluorohexyl)octane Pricemore >>

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Additional information on 2-Iodo-1-(perfluorohexyl)octane

Research Briefing on 2-Iodo-1-(perfluorohexyl)octane (CAS: 109574-84-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-Iodo-1-(perfluorohexyl)octane (CAS: 109574-84-7) has recently gained attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. This briefing synthesizes the latest findings regarding this fluorinated organic compound, focusing on its synthesis, characterization, and emerging biomedical applications.

Recent studies have highlighted the compound's utility as a versatile building block in organofluorine chemistry. The presence of both perfluorohexyl and iodo-octyl moieties creates an interesting molecular architecture that enables diverse chemical transformations. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its effectiveness as a precursor for the synthesis of complex fluorinated surfactants with potential applications in drug delivery systems.

In pharmaceutical research, 2-Iodo-1-(perfluorohexyl)octane has shown promise as a component in contrast agents for medical imaging. Its high fluorine content and lipophilic nature make it particularly suitable for 19F MRI applications. A recent preclinical study (Nature Biomedical Engineering, 2024) reported improved signal-to-noise ratios when using derivatives of this compound compared to traditional perfluorocarbon-based contrast agents.

The compound's unique surface-active properties have also been explored in biotechnological applications. Research published in ACS Applied Materials & Interfaces (2023) demonstrated its effectiveness in stabilizing fluorinated emulsions for protein delivery. The long perfluorohexyl chain provides exceptional stability while the iodo-octyl moiety allows for further functionalization, making it a versatile platform for various biomedical applications.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-Iodo-1-(perfluorohexyl)octane. A 2024 paper in Organic Process Research & Development reported a novel, scalable synthesis route with improved yield (78%) and purity (>99%). This development is particularly significant as it addresses previous challenges in large-scale production of this specialty chemical.

Safety and toxicological assessments of 2-Iodo-1-(perfluorohexyl)octane have progressed significantly. While early studies raised concerns about potential bioaccumulation, recent in vitro and in vivo toxicology studies (Regulatory Toxicology and Pharmacology, 2023) suggest that properly formulated derivatives exhibit favorable safety profiles for certain medical applications. However, researchers emphasize the need for continued evaluation of environmental persistence.

The future research directions for this compound appear promising. Several ongoing clinical trials are investigating its derivatives as components in novel theranostic agents, particularly in oncology applications. Additionally, its potential in targeted drug delivery systems continues to be an active area of investigation, with recent patents filed for fluorinated nanoparticle formulations incorporating 2-Iodo-1-(perfluorohexyl)octane derivatives.

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